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Compound of Interest

Compound Name: 2-Hydroxyplatyphyllide

Cat. No.: B149218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
natural compound 2-Hydroxyplatyphyllide, a sesquiterpenoid isolated from Ligularia dentata.
The information presented herein is intended to support research and development efforts in
natural product chemistry and drug discovery.

Mass Spectrometry (MS) Data

Electron Impact Mass Spectrometry (EIMS) analysis of 2-Hydroxyplatyphyllide reveals a
molecular ion peak and a characteristic base peak, providing key information about its
molecular weight and fragmentation pattern.

lon miz Description
[M]*+ 230 Molecular lon
[M-C4HeO]* (tentative) 162 Base Peak

Reference:[1]

Infrared (IR) Spectroscopy Data

The infrared spectrum of 2-Hydroxyplatyphyllide, obtained using a potassium bromide (KBr)
pellet, displays characteristic absorption bands indicative of its principal functional groups.
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Wavenumber (cm—?) Functional Group Assignment
3280 O-H stretching (hydroxyl group)
1735 C=0 stretching (lactone)

1645 C=C stretching (alkene)

Reference:[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data

Detailed *H and 3C NMR data for 2-Hydroxyplatyphyllide have not been fully reported in the
readily available scientific literature. The original isolation paper mentions that *3C NMR data is
available in "Table 2" of the publication, but this data is not widely accessible.[1] Further
investigation into specialized chemical databases or direct contact with the original authors
may be necessary to obtain this information.

Experimental Protocols

The spectroscopic data presented in this guide were obtained from the analysis of 2-
Hydroxyplatyphyllide isolated from the rhizomes of Ligularia dentata.[1]

General Instrumentation:

e Mass Spectrometry: A JEOL JMS-D300 mass spectrometer was utilized for EIMS analysis.
[1]

 Infrared Spectroscopy: IR spectra were recorded on a Hitachi 270-30 infrared
spectrophotometer.[1]

» Nuclear Magnetic Resonance Spectroscopy: NMR spectra were obtained using a JEOL FX-
90Q spectrometer.[1]

Isolation and Purification: The isolation of 2-Hydroxyplatyphyllide from the plant material
typically involves extraction with a suitable solvent, followed by chromatographic separation
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techniques to yield the pure compound. The specific details of the extraction and purification
protocol for the cited data can be found in the original publication.[1]

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis and structure
elucidation of a natural product like 2-Hydroxyplatyphyllide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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